A Comparative Guide to the Anticancer Activity of Thienopyrimidine Analogs

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*6-(4-fluorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one*
CAS No.:	*215928-68-0*
Cat. No.:	*B1449493*

Get Quote

The thienopyrimidine scaffold, a fused heterocyclic ring system, has garnered significant attention in medicinal chemistry due to its structural resemblance to native purines. This unique characteristic makes it an adaptive and promising platform for designing potent therapeutic agents, particularly in oncology.[1][2][3] Thienopyrimidine derivatives have been extensively explored as inhibitors of various protein kinases, enzymes that are often dysregulated in cancer, leading to uncontrolled cell proliferation and survival.[2][4][5] Several compounds based on this scaffold have already entered clinical trials or have been approved for cancer treatment, highlighting the therapeutic potential of this chemical class.[4]

This guide provides a comparative analysis of various thienopyrimidine analogs, delving into their structure-activity relationships (SAR), mechanisms of action, and the experimental methodologies used to evaluate their anticancer efficacy. It is intended for researchers, scientists, and drug development professionals seeking to understand and build upon the existing knowledge in this dynamic field.

Comparative Analysis of In Vitro Anticancer Activity

© 2026 BenchChem. All rights reserved.

The potency of thienopyrimidine derivatives is highly dependent on the nature and position of their chemical substitutions. These modifications can significantly influence their binding affinity to target enzymes and their overall cytotoxic effect on cancer cells. The following table summarizes the in vitro activity of several noteworthy thienopyrimidine analogs against a panel of human cancer cell lines.

© 2026 BenchChem. All rights reserved.

Compound ID	Key Structural Moiety/Substitution	Target Cancer Cell Line	IC50 Value (μM)	Primary Molecular Target(s)	Reference Drug (IC50)	Source
5b	Thiosemicarbazide with 4-Bromophenyl	PC-3 (Prostate)	Not specified, but 1.5x more potent than DOX	Not specified	Doxorubicin (DOX)	[6]
		HCT-116 (Colon)	Not specified, but 3x more potent than DOX		Doxorubicin (DOX)	[6]
5f	4-(4-Nitrophenoxy)	MCF-7 (Breast)	Not specified, but 1.73x more potent than Erlotinib	EGFR, VEGFR-2	Erlotinib, Doxorubicin	[7][8][9]
6j	Varies (specifics in source)	HCT116 (Colon)	~0.6-1.2	Not specified	Not specified	[10]
		OV2008 (Ovarian)	~0.6-1.2			[10]
9a	Pyrazole-containing	MCF-7 (Breast)	9.80 ± 0.93	PI3Kα	Not specified	[11]
		A549 (Lung)	11.30 ± 1.19			[11]
		HepG-2 (Liver)	12.32 ± 0.96			[11]

© 2026 BenchChem. All rights reserved.

PC-3 (Prostate)	14.69 ± 1.32	[11]				
13a/13e	Isoxazole amides	PC3, A549, MCF-7, Colo-205	"Good to excellent"	ATR Kinase (predicted)	Etoposide	[12]
17f	Varies (specifics in source)	HCT-116 (Colon)	2.80 ± 0.16	VEGFR-2	Sorafenib (0.23)	[13]
HepG2 (Liver)	4.10 ± 0.45	Sorafenib (0.23)	[13]			
Compound 9a	4-aminopyrazolone	HepG-2 (Liver)	1.27	EGFR (WT & mutants)	Doxorubicin, Cisplatin	[14]
MCF-7 (Breast)	10.80	[14]				

Analysis of Structure-Activity Relationships (SAR):

The data reveals several key insights into the SAR of thienopyrimidine analogs.

- Substitution at the 4-position is critical for activity. Analogs with moieties like 4-nitrophenoxy (compound 5f) or various anilino-substituents often show potent inhibition of receptor tyrosine kinases like EGFR and VEGFR-2.[7][8][9]
- Incorporation of additional heterocyclic rings, such as pyrazole (compound 9a), can direct the compound's activity towards different kinase families, like the PI3K/AKT pathway.[11]
- Specific substitutions on appended phenyl rings can dramatically enhance potency. For example, the addition of a bromine atom to the phenyl ring of a thiosemicarbazide moiety (compound 5b) significantly increased cytotoxicity compared to the standard drug doxorubicin.[6]
- The thienopyrimidine core acts as a bioisostere of the 4-anilinoquinazoline core found in established anticancer drugs like Gefitinib (Iressa™) and Erlotinib (Tarceva™), providing a

© 2026 BenchChem. All rights reserved.

robust scaffold for ATP-competitive kinase inhibition.[6]

Mechanisms of Action: From Kinase Inhibition to Cell Death

The anticancer effects of thienopyrimidine derivatives are primarily mediated through the inhibition of key signaling pathways that govern cell growth, proliferation, and survival.

Dual Inhibition of EGFR and VEGFR-2

The Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) are critical tyrosine kinases. EGFR drives cell proliferation, while VEGFR-2 is a key mediator of angiogenesis, the process of forming new blood vessels that tumors need to grow.[8][13] Several thienopyrimidine analogs have been specifically designed as dual inhibitors, simultaneously blocking both pathways.[7][8] This dual-action approach is a powerful strategy to both halt tumor cell division and cut off its blood supply. Compound 5f, for instance, demonstrated potent inhibitory activity against both EGFR and VEGFR-2.[7][9]



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

EGFR & VEGFR-2 pathways are inhibited by thienopyrimidine analogs.

PI3K/AKT/mTOR Pathway Inhibition

The PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that promotes cell survival and growth. Mutations leading to its hyperactivity are common in many cancers. A novel series of thienopyrimidine derivatives has been rationally designed to act as highly potent and selective PI3K inhibitors, demonstrating nanomolar potency against the PI3Kα isoform with significant selectivity over mTOR kinase.[15] Compound 9a was identified as a promising PI3Kα inhibitor, showcasing the scaffold's versatility.[11]

Induction of Apoptosis and Cell Cycle Arrest

The ultimate fate of a cancer cell treated with an effective thienopyrimidine is often programmed cell death (apoptosis) or a halt in the cell division cycle.

- Cell Cycle Arrest: By inhibiting kinases that regulate cell cycle progression, these compounds can cause cells to accumulate in specific phases. For example, compound 5f was found to induce cell cycle arrest at the G2/M phase and lead to an accumulation of cells in the pre-G1 phase, which is indicative of apoptosis.[7][9]

- Apoptosis and Mitotic Catastrophe: Compound 6j was shown to induce apoptosis through the formation of reactive oxygen species (ROS).[10] Interestingly, in cells where apoptotic pathways were compromised, 6j could still induce cell death via mitotic catastrophe, an alternative cell death mechanism, highlighting its robust anticancer effect.[10]

Essential Experimental Workflows

To ensure the reproducibility and validity of findings, standardized protocols are paramount. The following sections detail the methodologies for key assays used to characterize the anticancer activity of thienopyrimidine analogs.

Workflow 1: In Vitro Cytotoxicity Assessment using SRB Assay

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.[16][17] It is a rapid, sensitive, and reliable method for high-throughput screening of cytotoxic compounds.[16]

© 2026 BenchChem. All rights reserved.

Causality and Self-Validation: This protocol is self-validating because the measured optical density is directly proportional to the number of living cells. The use of trichloroacetic acid (TCA) fixation ensures that all cellular proteins are precipitated and locked within the well, preventing protein loss during washing steps. The final extraction with a basic Tris solution ensures the complete solubilization of the protein-bound dye for an accurate reading.

Step-by-Step Protocol:

- Cell Seeding: Plate cancer cells in a 96-well microtiter plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
- Compound Treatment: Add various concentrations of the thienopyrimidine analogs to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
- Incubation: Incubate the plate for 48-72 hours.
- Cell Fixation: Discard the supernatant and fix the adherent cells by gently adding 50 µL of cold 10% (w/v) TCA to each well. Incubate for 1 hour at 4°C.
- Washing: Wash the plates five times with slow-running tap water or deionized water to remove TCA and excess media components. Air dry the plates completely.
- Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.
- Remove Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB dye.
- Dye Solubilization: Air dry the plates again. Add 100 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.
- Measurement: Shake the plate for 5-10 minutes on a shaker. Measure the optical density (OD) at 510 nm using a microplate reader.
- Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration required for 50% inhibition of cell viability).[6]

© 2026 BenchChem. All rights reserved.

Workflow 2: Apoptosis Detection by Annexin V/PI Staining

This flow cytometry-based assay is a gold standard for quantifying apoptosis.[18][19] It relies on the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane during early apoptosis, which can be detected by fluorescently-labeled Annexin V. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.

Causality and Self-Validation: The protocol's strength lies in its ability to differentiate cell populations. The inclusion of single-stain controls (Annexin V only and PI only) is critical for setting the correct compensation and gates, ensuring that the results are not due to spectral overlap. Healthy cells will be negative for both stains, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be positive for both.[18]



Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

Workflow for detecting apoptosis via Annexin V/PI staining.

Step-by-Step Protocol:

- Cell Treatment: Seed and treat cells with the thienopyrimidine analog for the desired time.
- Harvest Cells: Collect both the floating cells from the supernatant and the adherent cells (using trypsin). Combine them to ensure all apoptotic cells are collected.[18][19]
- Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).
- Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide according to the manufacturer's instructions.
- Incubation: Incubate the cells at room temperature for 15 minutes in the dark.
- Analysis: Analyze the cells immediately by flow cytometry. Excite FITC at 488 nm and PI at ~535 nm, and measure emissions at ~530 nm and ~617 nm, respectively.

Workflow 3: Cell Cycle Analysis by Propidium Iodide Staining

Dysregulation of the cell cycle is a hallmark of cancer.[20] This protocol uses flow cytometry to quantify the DNA content of cells, allowing for the determination of the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[21][22]

Causality and Self-Validation: The stoichiometric binding of Propidium Iodide to DNA ensures that the fluorescence intensity is directly proportional to the DNA content.[23] Cells in G2/M have twice the DNA content (and thus twice the fluorescence) of cells in G0/G1. The critical step of RNase treatment is necessary because PI also binds to double-stranded RNA; removing RNA ensures that the signal comes exclusively from DNA, validating the accuracy of the cell cycle profile.[23]

Step-by-Step Protocol:

- Harvest and Wash: Harvest treated cells and wash once with PBS.

© 2026 BenchChem. All rights reserved.

- Fixation: Resuspend the cell pellet and add ice-cold 70% ethanol dropwise while gently vortexing to prevent cell clumping. Fix the cells overnight at -20°C. This step permeabilizes the cells and preserves their morphology.
- Rehydration and RNase Treatment: Centrifuge the fixed cells to remove the ethanol. Wash with PBS. Resuspend the pellet in PBS containing RNase A (e.g., 100 µg/mL) and incubate at 37°C for 30 minutes to degrade RNA.
- DNA Staining: Add Propidium Iodide solution (e.g., 50 µg/mL) to the cells.
- Incubation: Incubate for 15-30 minutes at room temperature in the dark.
- Analysis: Analyze the samples on a flow cytometer using a linear scale for the DNA fluorescence channel.[20] Use software algorithms to deconvolute the DNA content histogram and quantify the percentage of cells in each phase.

Conclusion and Future Directions

The thienopyrimidine scaffold is undeniably a privileged structure in the development of anticancer kinase inhibitors. The extensive research highlighted in this guide demonstrates that targeted modifications to this core can yield highly potent and selective agents against various cancer types. Analogs have been successfully developed to target key oncogenic pathways involving EGFR, VEGFR-2, and PI3K. The downstream effects, including the induction of apoptosis and cell cycle arrest, confirm their therapeutic potential.

Future research will likely focus on designing next-generation analogs that can overcome acquired resistance to current therapies, a major challenge in oncology. The development of compounds with improved pharmacokinetic profiles and even greater selectivity will continue to be a priority. The robust and validated experimental workflows provided herein serve as a foundation for the continued evaluation and comparison of these novel and promising anticancer agents.

References

- Salib, S., Khalil, O., Kamel, M., & El-Dash, Y. (2016). Synthesis and Antitumor Activity of Novel Thienopyrimidine Derivatives Containing Thiosemicarbazide Moiety. Open Access Library Journal, 3, 1-7. [Link]

© 2026 BenchChem. All rights reserved.

- Shoemaker, R. H. (2006). The NCI60 human tumour cell line anticancer drug screen. Nature Reviews Cancer. [Link]
- Mghwary, A. E.-S., Gedawy, E. M., Kamal, A. M., & Abuel-Maaty, S. M. (2019). Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. Journal of Enzyme Inhibition and Medicinal Chemistry, 34(1), 838–852. [Link]
- Sayed, M. T. M., Hassan, R. A., Halim, P. A., & El-Ansary, A. K. (2023). Recent updates on thienopyrimidine derivatives as anticancer agents. Medicinal Chemistry Research, 32, 659–681. [Link]
- Sayed, M. T. M., Hassan, R. A., Halim, P. A., & El-Ansary, A. K. (2023). Recent updates on thienopyrimidine derivatives as anticancer agents. Medicinal Chemistry Research, 32(4). [Link]
- Mghwary, A. E., Gedawy, E. M., Kamal, A. M., & Abuel-Maaty, S. M. (2019). Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. Journal of enzyme inhibition and medicinal chemistry, 34(1), 838-852. [Link]
- Ullah, R., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology. [Link]
- He, X., et al. (2015). Discovery of a Novel Series of Thienopyrimidine as Highly Potent and Selective PI3K Inhibitors. ACS Medicinal Chemistry Letters. [Link]
- Li, J., et al. (2025). Thienopyrimidine: A promising scaffold in the development of kinase inhibitors with anticancer activities. European Journal of Medicinal Chemistry. [Link]
- Baseclick GmbH. (n.d.). Cell Cycle Analysis: Techniques & Applications. [Link]
- Ullah, R., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology, 84. [Link]

© 2026 BenchChem. All rights reserved.

- G, S., et al. (2022). Design, Synthesis, Anticancer Evaluation and Molecular Docking Studies of Amide Derivatives of Thienopyrimidine Isoxazoles. Polycyclic Aromatic Compounds. [Link]
- Mghwary, A. E., et al. (2019). Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
- Ullah, R., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology. [Link]
- Hassan, A. A., et al. (2023). Synthesis, molecular modelling and biological evaluation of new 4-aminothiophene and thienopyrimidine compounds. Journal of Taibah University for Science. [Link]
- Zhang, Y., et al. (2019). Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors. Molecules. [Link]
- Singh, S., et al. (2017). Thienopyrimidine derivatives exert their anticancer efficacy via apoptosis induction, oxidative stress and mitotic catastrophe. European Journal of Medicinal Chemistry. [Link]
- Kamal, A. M., et al. (2021). Design and synthesis of some novel pyridothienopyrimidine derivatives and their biological evaluation as antimicrobial and anticancer agents targeting EGFR enzyme. Arabian Journal of Chemistry. [Link]
- Abuel-Maaty, S. M., et al. (2023). Design, synthesis, docking, MD simulations, and anti-proliferative evaluation of thieno[2,3-d]pyrimidine derivatives as new EGFR inhibitors. Journal of Biomolecular Structure & Dynamics. [Link]
- Al-Ostoot, F. H., et al. (2021). Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents. Bioorganic Chemistry. [Link]
- Kumar, D., et al. (2025). Thieno[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. Bioorganic & Medicinal Chemistry. [Link]
- ResearchGate. (n.d.). Thieno [2, 3-d] pyrimidine analogues as EGFR Inhibitors. [Link]

© 2026 BenchChem. All rights reserved.

- Skehan, P., et al. (1990). New colorimetric cytotoxicity assay for anticancer-drug screening. Journal of the National Cancer Institute. [Link]
- Hafez, H. N., El-Gazzar, A. R. B. A., & Nawas, M. A. (2017). Anticancer activity of some novel thieno [2, 3-d] pyrimidine derivatives. Journal of Applied Pharmaceutical Science. [Link]
- Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6). [Link]
- Munchhof, M. J., et al. (2004). Design and SAR of thienopyrimidine and thienopyridine inhibitors of VEGFR-2 kinase. Bioorganic & Medicinal Chemistry Letters. [Link]
- University of Wisconsin Carbone Cancer Center. (n.d.). Cell Cycle Analysis. [Link]
- Morana, A. (Ed.). (2015). Apoptosis and cancer: Methods and protocols: Second edition. Methods in Molecular Biology. [Link]
- Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. [Link]
- Awad, H. M., et al. (2024). Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][1][6][24]triazolo[1,5-a]pyrimidine Derivatives. Pharmaceuticals. [Link]
- Biocompare. (2019, July 15). Cell Cycle Analysis: Flow vs Imaging Cytometry. [Link]
- Abdel-Gawad, S. M., et al. (2019). Synthesis and antitumor activity evaluation of some thienopyrimidine derivatives. Journal of the Iranian Chemical Society. [Link]
- Maadi, H., Soheilifar, M. H., & Wang, Z. (2022). Analysis of Cell Cycle by Flow Cytometry. Methods in Molecular Biology. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. semanticscholar.org [semanticscholar.org]
- 2. researchgate.net [researchgate.net]
- 3. Designing Potent Anti-Cancer Agents: Synthesis and Molecular Docking Studies of Thieno[2,3-d][1,2,4]triazolo[1,5-a]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Thienopyrimidine: A promising scaffold in the development of kinase inhibitors with anticancer activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Synthesis and Antitumor Activity of Novel Thienopyrimidine Derivatives Containing Thiosemicarbazide Moiety [scirp.org]
- 7. Sci-Hub. Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile / Journal of Enzyme Inhibition and Medicinal Chemistry, 2019 [sci-hub.box]
- 8. Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Novel thienopyrimidine derivatives as dual EGFR and VEGFR-2 inhibitors: design, synthesis, anticancer activity and effect on cell cycle profile - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Thienopyrimidine derivatives exert their anticancer efficacy via apoptosis induction, oxidative stress and mitotic catastrophe - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Design, Synthesis, and Biological Evaluation of Novel Thienopyrimidine Derivatives as PI3Kα Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 12. tandfonline.com [tandfonline.com]
- 13. Discovery of thieno[2,3-d]pyrimidine-based derivatives as potent VEGFR-2 kinase inhibitors and anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Design and synthesis of some novel pyridothienopyrimidine derivatives and their biological evaluation as antimicrobial and anticancer agents targeting EGFR enzyme - Arabian Journal of Chemistry [arabjchem.org]
- 15. pubs.acs.org [pubs.acs.org]
- 16. semanticscholar.org [semanticscholar.org]
- 17. alliedacademies.org [alliedacademies.org]

© 2026 BenchChem. All rights reserved.

- 18. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
- 19. scispace.com [scispace.com]
- 20. miltenyibiotec.com [miltenyibiotec.com]
- 21. Cell Cycle Analysis: Techniques & Applications [baseclick.eu]
- 22. Analysis of Cell Cycle by Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. cancer.wisc.edu [cancer.wisc.edu]
- 24. Cytotoxic assays for screening anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [A Comparative Guide to the Anticancer Activity of Thienopyrimidine Analogs]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1449493/docs#a-comparative-guide-to-the-anticancer-activity-of-thienopyrimidine-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.